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Compound of Interest

Compound Name: 2-(5-Bromopyridin-2-yl)propan-2-ol

Cat. No.: B1339358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the synthesis of 2-(5-
Bromopyridin-2-yl)propan-2-ol, a substituted pyridine derivative of interest in medicinal

chemistry and organic synthesis. The primary synthetic route detailed is the Grignard reaction,

a robust and well-established method for forming carbon-carbon bonds.

Synthesis Overview
The synthesis of 2-(5-Bromopyridin-2-yl)propan-2-ol is most effectively achieved through a

Grignard reaction. The process commences with the preparation of the requisite starting

material, 2,5-dibromopyridine. Subsequently, a regioselective bromine-magnesium exchange is

performed at the 2-position of the pyridine ring to form the Grignard reagent. This intermediate

is then reacted with acetone, followed by an aqueous workup, to yield the target tertiary

alcohol.

Reaction Scheme:

Physicochemical & Quantitative Data
The following tables summarize the key properties of the final product and the reagents

involved in its synthesis.

Table 1: Properties of 2-(5-Bromopyridin-2-yl)propan-2-ol
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Property Value

CAS Number 290307-40-3

Molecular Formula C₈H₁₀BrNO

Molecular Weight 216.08 g/mol

Purity Typically ≥97%

Table 2: Reagents for Synthesis

Reagent Molecular Formula
Molecular Weight (
g/mol )

Role

2,5-Dibromopyridine C₅H₃Br₂N 236.89 Starting Material

Isopropylmagnesium

Chloride
C₃H₇ClMg 102.85

Grignard Reagent

Precursor

Acetone C₃H₆O 58.08 Electrophile

Tetrahydrofuran (THF) C₄H₈O 72.11 Solvent

Saturated NH₄Cl

solution
NH₄Cl 53.49 Quenching Agent

Ethyl Acetate C₄H₈O₂ 88.11 Extraction Solvent

Anhydrous Na₂SO₄ Na₂SO₄ 142.04 Drying Agent

Detailed Experimental Protocol
This protocol is based on established procedures for Grignard reactions with substituted

pyridines, particularly adapting methodologies from related syntheses.[1]

Materials:

2,5-Dibromopyridine

Isopropylmagnesium chloride solution (e.g., 2.0 M in THF)
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Anhydrous Acetone

Anhydrous Tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Ethyl acetate

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask, dropping funnel, magnetic stirrer, and other standard glassware

Inert atmosphere setup (Nitrogen or Argon)

Procedure:

Reaction Setup: A dry three-necked round-bottom flask equipped with a magnetic stir bar, a

thermometer, a dropping funnel, and a nitrogen/argon inlet is assembled. The glassware

should be flame-dried or oven-dried before use to ensure anhydrous conditions.

Initial Charge: The flask is charged with 2,5-dibromopyridine (1.0 eq). Anhydrous THF is

added to dissolve the starting material completely.

Grignard Formation: The solution is cooled to a temperature between 0°C and -10°C using

an ice-salt or dry ice/acetone bath. Isopropylmagnesium chloride solution (1.0-1.2 eq) is

added dropwise from the dropping funnel over a period of 30-60 minutes, ensuring the

internal temperature does not exceed -5°C. The reaction mixture is then stirred at this

temperature for 1-2 hours to ensure the complete formation of the Grignard reagent, (5-

bromopyridin-2-yl)magnesium chloride.[1]

Reaction with Acetone: Anhydrous acetone (1.2-1.5 eq), dissolved in a small amount of

anhydrous THF, is added dropwise to the reaction mixture at -10°C to 0°C. A slight exotherm

may be observed.

Warming and Stirring: After the addition of acetone is complete, the reaction mixture is

allowed to slowly warm to room temperature and is stirred for an additional 2-4 hours, or until

TLC/LC-MS analysis indicates the consumption of the Grignard intermediate.
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Quenching: The reaction is carefully quenched by the slow, dropwise addition of a saturated

aqueous solution of ammonium chloride at 0°C to decompose any unreacted Grignard

reagent and the magnesium alkoxide product.

Extraction: The resulting mixture is transferred to a separatory funnel. The aqueous layer is

extracted three times with ethyl acetate.

Washing and Drying: The combined organic layers are washed with brine, dried over

anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure using

a rotary evaporator.

Purification: The crude residue is purified by column chromatography on silica gel, typically

using a gradient of hexane and ethyl acetate as the eluent, to afford 2-(5-Bromopyridin-2-
yl)propan-2-ol as the final product.

Mandatory Visualizations
Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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